Cas no 823236-18-6 (7-Isoquinolinecarboxaldehyde, 3,4-dihydro-1-phenyl-)

• Product Name: 7-Isoquinolinecarboxaldehyde, 3,4-dihydro-1-phenyl-
• CAS No: 823236-18-6
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 693912
• PubChem ID: 71419083
• Update Time: 2025-04-19

7-Isoquinolinecarboxaldehyde, 3,4-dihydro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 7-Isoquinolinecarboxaldehyde, 3,4-dihydro-1-phenyl-
• 1-phenyl-3,4-dihydroisoquinoline-7-carbaldehyde
• 823236-18-6
• DTXSID50838350

• Inchi： 1S/C16H13NO/c18-11-12-6-7-13-8-9-17-16(15(13)10-12)14-4-2-1-3-5-14/h1-7,10-11H,8-9H2
• InChI Key： WMNUQIOKOMYZMS-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NCC2

Computed Properties

• Exact Mass: 235.099714038g/mol
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.4Ų